Cas no 2121513-27-5 (2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2121513-27-5
• MF: C₁₄H₂₁BFNO₃
• MW: 281.13084769249
• MDL: MFCD26045245
• CID: 5078707
• Update Time: 2026-03-01

2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-isopropoxypyridine-5-boronic acid pinacol ester
• 2-fluoro-3-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD26045245
• Inchi： 1S/C14H21BFNO3/c1-9(2)18-11-7-10(8-17-12(11)16)15-19-13(3,4)14(5,6)20-15/h7-9H,1-6H3
• InChI Key： AWEKXWDPLJUNMT-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(B2OC(C)(C)C(C)(C)O2)C=N1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 2121513-27-5)

The compound 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 2121513-27-5) is a highly versatile boronic ester derivative, widely recognized for its applications in pharmaceutical intermediates, organic synthesis, and cross-coupling reactions. Its unique molecular structure, featuring a pyridine core substituted with a fluoro group, an isopropoxy moiety, and a dioxaborolane ring, makes it a valuable building block in modern synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in Suzuki-Miyaura coupling, a pivotal reaction in the synthesis of complex organic molecules.

In recent years, the demand for boron-containing compounds like 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has surged, driven by advancements in drug discovery and material science. This compound’s stability and reactivity under mild conditions align with the growing trend toward sustainable and efficient synthetic methodologies. Notably, its CAS No. 2121513-27-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis.

One of the key advantages of this compound is its compatibility with palladium-catalyzed reactions, which are central to constructing biaryl structures found in many FDA-approved drugs. The dioxaborolane group enhances its solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry. Additionally, the fluoro and isopropoxy substituents contribute to its lipophilicity, a critical factor in optimizing bioavailability during drug development.

From an environmental perspective, the compound’s role in green chemistry initiatives is noteworthy. Its efficiency in atom-economical reactions reduces waste generation, addressing the pharmaceutical industry’s push toward sustainable practices. Users often search for alternatives to traditional reagents, and 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine stands out as a low-toxicity option with broad applicability.

In summary, 2-fluoro-3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 2121513-27-5) is a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its continued prominence in innovative chemical solutions.